Cas no 898792-42-2 (Cyclohexyl 3-(morpholinomethyl)phenyl ketone)

• Product Name: Cyclohexyl 3-(morpholinomethyl)phenyl ketone
• CAS No: 898792-42-2
• MF: C₁₈H₂₅NO₂
• MW: 287.39660525322
• MDL: MFCD03841944
• CID: 994399
• PubChem ID: 24724718
• Update Time: 2025-09-28

Cyclohexyl 3-(morpholinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclohexyl-[3-(morpholin-4-ylmethyl)phenyl]methanone
• Cyclohexyl 3-(morpholinomethyl)phenyl ketone
• 898792-42-2
• cyclohexyl3-(morpholinomethyl)phenylketone
• AKOS016020027
• MFCD03841944
• DTXSID80643116
• Cyclohexyl{3-[(morpholin-4-yl)methyl]phenyl}methanone

• MDL： MFCD03841944
• Inchi： 1S/C18H25NO2/c20-18(16-6-2-1-3-7-16)17-8-4-5-15(13-17)14-19-9-11-21-12-10-19/h4-5,8,13,16H,1-3,6-7,9-12,14H2
• InChI Key： PUDGGXAHYQUCBL-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1=CC=CC(=C1)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 287.18900
• Monoisotopic Mass: 287.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 424.4±35.0 °C at 760 mmHg
• PSA: 29.54000
• LogP: 3.21970

Cyclohexyl 3-(morpholinomethyl)phenyl ketone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Cyclohexyl 3-(morpholinomethyl)phenyl ketone

Cyclohexyl 3-(morpholinomethyl)phenyl ketone (CAS No. 898792-42-2): A Comprehensive Overview in Modern Chemical Research

Cyclohexyl 3-(morpholinomethyl)phenyl ketone, identified by its unique Chemical Abstracts Service (CAS) number 898792-42-2, represents a compound of significant interest in the realm of pharmaceutical chemistry and bioorganic synthesis. This ketone derivative, characterized by its cyclohexyl and morpholinomethyl substituents attached to a phenyl ring, has garnered attention due to its structural versatility and potential applications in the development of novel therapeutic agents.

The structural framework of Cyclohexyl 3-(morpholinomethyl)phenyl ketone encompasses a phenolic core, which is a common motif in many biologically active molecules. The presence of the cyclohexyl group contributes to the compound's steric bulk, influencing its solubility and metabolic stability, while the morpholinomethyl moiety introduces basicity and potential hydrogen bonding capabilities. These features make it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The< strong>Cyclohexyl 3-(morpholinomethyl)phenyl ketone structure has been explored as a potential lead compound in several drug discovery initiatives. Its aromatic system provides a platform for interactions with biological targets, while the morpholine nitrogen offers opportunities for coordination with metal ions or other heterocyclic structures. This dual functionality has led to investigations into its role as an intermediate in the synthesis of more complex pharmacophores.

One of the most compelling aspects of Cyclohexyl 3-(morpholinomethyl)phenyl ketone is its adaptability in medicinal chemistry. Researchers have leveraged this compound to generate libraries of derivatives through various functional group transformations. For instance, selective halogenation or alkylation strategies can be employed to introduce additional binding pockets or enhance binding affinity. Such modifications have been pivotal in optimizing lead compounds for clinical trials, demonstrating the compound's utility as a building block in drug development pipelines.

The< strong>CAS No. 898792-42-2 registry ensures that researchers have access to standardized identification and reference materials, facilitating reproducibility and collaboration across different laboratories. This standardized nomenclature is particularly crucial in academic and industrial settings where precise chemical communication is essential for advancing research projects. The availability of high-quality reference standards under this CAS number allows for rigorous characterization and purification protocols, ensuring that studies involving Cyclohexyl 3-(morpholinomethyl)phenyl ketone are conducted under stringent quality control measures.

Recent advancements in computational chemistry have further enhanced the understanding of Cyclohexyl 3-(morpholinomethyl)phenyl ketone's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding modes and potential pharmacological effects. These computational approaches complement experimental efforts by predicting how the compound might behave within biological systems, thereby expediting the drug discovery process. Such interdisciplinary approaches highlight the importance of integrating computational methods with traditional synthetic and analytical techniques.

The morpholinomethyl group in Cyclohexyl 3-(morpholinomethyl)phenyl ketone has been particularly studied for its role in modulating enzyme activity. Morpholine derivatives are known for their ability to enhance binding affinity through hydrogen bonding and hydrophobic interactions. This feature has been exploited in the design of protease inhibitors, which are critical in treating conditions such as cancer and inflammation. By incorporating this moiety into a pharmacophore, researchers aim to develop molecules that can selectively inhibit target enzymes while minimizing off-target effects.

In addition to its applications in drug discovery, Cyclohexyl 3-(morpholinomethyl)phenyl ketone has shown promise as a synthetic intermediate in organic chemistry. Its versatile reactivity allows for the construction of more complex molecules through cross-coupling reactions, cyclization processes, and other functionalization strategies. These synthetic utilities make it a valuable tool for chemists working on natural product analogs or novel heterocyclic compounds. The ability to modify its structure further underscores its importance as a versatile building block in synthetic organic chemistry.

The< strong>CAS No. 898792-42-2 classification also aids in regulatory compliance and safety assessments. By having a standardized identifier, manufacturers and researchers can ensure that they are adhering to relevant guidelines and safety protocols when handling this compound. This level of regulatory oversight is essential for ensuring that chemical research is conducted responsibly and that potential hazards are appropriately managed throughout the research lifecycle.

Future directions in the study of Cyclohexyl 3-(morpholinomethyl)phenyl ketone may include exploring its role in combinatorial chemistry and high-throughput screening (HTS) platforms. These approaches allow for rapid testing of large libraries of compounds against biological targets, enabling researchers to identify potent inhibitors more efficiently. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity standards.

In conclusion, Cyclohexyl 3-(morpholinomethyl)phenyl ketone (CAS No. 898792-42-2) stands as a significant compound in modern chemical research due to its structural versatility and potential applications across multiple domains. Its utility as a lead compound in drug discovery, an intermediate in organic synthesis, and a subject of computational studies underscores its importance in advancing both academic knowledge and industrial innovation. As research continues to evolve, this compound will likely remain at the forefront of investigations aimed at developing novel therapeutic agents and synthetic methodologies.